Cas no 1351499-39-2 (4-Acetyl-3-fluorophenylboronic acid pinacol ester)

4-Acetyl-3-fluorophenylboronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The acetyl and fluorine substituents enhance its utility in constructing complex aromatic frameworks, particularly in pharmaceutical and agrochemical synthesis. The pinacol ester group improves handling and shelf stability compared to free boronic acids, minimizing protodeboronation. This compound is particularly valuable for introducing acetyl-fluorophenyl motifs into target molecules, enabling precise structural modifications. Its compatibility with diverse reaction conditions makes it a versatile intermediate in medicinal chemistry and material science applications. Proper storage under inert conditions is recommended to maintain its integrity.

4-Acetyl-3-fluorophenylboronic acid pinacol ester structure

1351499-39-2 structure

Product Name:4-Acetyl-3-fluorophenylboronic acid pinacol ester

CAS No:1351499-39-2

MF:C₁₄H₁₈BFO₃

MW:264.100327968597

MDL:MFCD18732911

CID:2138270

PubChem ID:66802112

Update Time:2025-05-27

4-Acetyl-3-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
- 4-Acetyl-3-fluorophenylboronic acid pinacol ester
- 1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
- UDNSDVWJDRQRHR-UHFFFAOYSA-N
- 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
- CS-0189387
- AKOS034830298
- 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
- 1351499-39-2
- AB90453
- DB-345157
- Z2049700051
- 1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
- MFCD18732911
- E91659
- 1-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
- SCHEMBL794033
- EN300-12582085
- MDL： MFCD18732911
- Inchi： 1S/C14H18BFO3/c1-9(17)11-7-6-10(8-12(11)16)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
- InChI Key： UDNSDVWJDRQRHR-UHFFFAOYSA-N
- SMILES： FC1=C(C(C)=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

Exact Mass: 264.1333028g/mol
Monoisotopic Mass: 264.1333028g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5

4-Acetyl-3-fluorophenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A175920-50mg	4-Acetyl-3-fluorophenylboronic Acid Pinacol Ester	1351499-39-2		50mg	$ 50.00	2022-06-08
TRC	A175920-100mg	4-Acetyl-3-fluorophenylboronic Acid Pinacol Ester	1351499-39-2		100mg	$ 65.00	2022-06-08
TRC	A175920-500mg	4-Acetyl-3-fluorophenylboronic Acid Pinacol Ester	1351499-39-2		500mg	$ 135.00	2022-06-08
abcr	AB517508-1 g	4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%	1351499-39-2		1g	€153.40	2023-04-17
abcr	AB517508-5 g	4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%	1351499-39-2		5g	€418.90	2023-04-17
abcr	AB517508-10 g	4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%	1351499-39-2		10g	€679.60	2023-04-17
abcr	AB517508-25 g	4-Acetyl-3-fluorophenylboronic acid pinacol ester; 95%	1351499-39-2		25g	€1,287.00	2023-04-17
eNovation Chemicals LLC	Y1000840-5g	1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone	1351499-39-2	95%	5g	$500	2024-08-02
Advanced ChemBlocks	N24261-1G	1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one	1351499-39-2	95%	1G	$85	2023-09-16
Advanced ChemBlocks	N24261-5G	1-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one	1351499-39-2	95%	5G	$310	2023-09-16